(Z)-methyl 2-(6-bromo-2-((5-nitrothiophene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-methyl 2-(6-bromo-2-((5-nitrothiophene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C15H10BrN3O5S2 and its molecular weight is 456.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds structurally similar to the target chemical have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles displayed significant antibacterial and antifungal properties (Lamani, Shetty, Kamble, & Khazi, 2009). These findings suggest that compounds with similar structures could be valuable in developing new antimicrobial agents.
Antiproliferative Activity
Research on thiazolidine derivatives, including those with nitrothiophene moieties, has demonstrated antiproliferative activity against various human cancer cell lines. This suggests a potential application in cancer research and therapy (Chandrappa, Prasad, Vinaya, Kumar, Thimmegowda, & Rangappa, 2008). The structural features of these compounds, particularly their ability to inhibit cell proliferation, could be relevant to the target compound's research applications.
Aldose Reductase Inhibition
Some iminothiazolidinone derivatives have been evaluated for their inhibitory activity against aldose reductase, an enzyme involved in diabetic complications. The study found significant inhibitory effects, suggesting potential therapeutic applications for diabetes management (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012). This area of research might be applicable to derivatives of the target compound, particularly in exploring treatments for diabetic complications.
Antihypertensive α-Blocking Agents
Thiazol derivatives have also been synthesized and evaluated for their antihypertensive properties, specifically as α-blocking agents. This research indicates the potential for these compounds in developing treatments for hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008). Given the structural similarities, the target compound could be explored for similar pharmacological properties.
Anti-Infective Drugs
Thiazolides, including those with nitro groups, have been studied for their broad spectrum of activity against helminths, protozoa, enteric bacteria, and viruses. These compounds' multifaceted mechanisms of action highlight their potential as novel anti-infective drugs (Hemphill, Müller, & Müller, 2012). Research on compounds related to the target chemical could extend to these areas, exploring their utility as anti-infective agents.
Properties
IUPAC Name |
methyl 2-[6-bromo-2-(5-nitrothiophene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrN3O5S2/c1-24-13(20)7-18-9-3-2-8(16)6-11(9)26-15(18)17-14(21)10-4-5-12(25-10)19(22)23/h2-6H,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJWSHCSOSWTMQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrN3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.